Cas no 1361603-71-5 (2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid
• CAS No: 1361603-71-5
• MF: C₁₃H₅Cl₅FNO₂
• MW: 403.447702169418
• CID: 4923696
• Update Time: 2025-07-18

2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H5Cl5FNO2/c14-8-7(9(15)11(17)12(18)10(8)16)5-2-1-4(3-6(21)22)20-13(5)19/h1-2H,3H2,(H,21,22)
• InChI Key： YRTLGYBDEIXZPA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=C(N=C(CC(=O)O)C=C1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 5.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid

Research Brief on 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid (CAS: 1361603-71-5)

2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid (CAS: 1361603-71-5) is a specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated and perchlorinated aromatic structure, is being investigated for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, making it a subject of significant interest in medicinal chemistry.

The synthesis of 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid involves multi-step organic reactions, including fluorination and perchlorination of the pyridine ring, followed by the introduction of the acetic acid moiety. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have noted its high stability and reactivity, which are advantageous for further derivatization and incorporation into more complex molecules.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. Its mechanism of action is believed to involve the modulation of key signaling molecules, although detailed pharmacokinetic and pharmacodynamic studies are still underway. These findings position 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid as a promising candidate for the development of anti-inflammatory and immunomodulatory drugs.

Recent publications have also explored the compound's potential in combination therapies. For instance, when conjugated with other bioactive molecules, it has shown enhanced efficacy in preclinical models of chronic inflammatory diseases. Such studies highlight the versatility of 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid as a scaffold for designing multifunctional therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Fluoro-3-(perchlorophenyl)pyridine-6-acetic acid represents a valuable addition to the toolkit of medicinal chemists. Its unique chemical properties and biological activities make it a compelling subject for further investigation. As research progresses, this compound may pave the way for innovative treatments in areas such as inflammation, autoimmune diseases, and beyond.